N-(4-chlorophenyl)-2-(3,5-dimethylphenoxy)-2,2-difluoroacetamide

• IUPAC Name: N-(4-chlorophenyl)-2-(3,5-dimethylphenoxy)-2,2-difluoroacetamide
• InChI: InChI=1S/C16H14ClF2NO2/c1-10-7-11(2)9-14(8-10)22-16(18,19)15(21)20-13-5-3-12(17)4-6-13/h3-9H,1-2H3,(H,20,21)
• InChI Key: ISKPIBGEBXZCSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OC(C(=O)NC2=CC=C(C=C2)Cl)(F)F)C
• Molecular Formula: C16H14ClF2NO2
• Molecular Weight: 325.74 g/mol

Description

N-(4-chlorophenyl)-2-(3,5-dimethylphenoxy)-2,2-difluoroacetamide, also known as Diflubenzuron, is a benzoylphenylurea insecticide that is widely used for controlling insect pests in agriculture and forestry. It is a white crystalline powder that is insoluble in water but soluble in organic solvents.

Scientific Research Applications

Synthesis and Properties

• A study by Pistner et al. (2013) delved into the synthesis and properties of a family of phlorin macrocycles, which exhibit unique electrochemical and photophysical characteristics, including the ability to bind fluoride ions allosterically. This research highlights the potential for creating compounds with tailored redox and light-absorption capabilities for various applications (Allen J. Pistner et al., 2013).
• Olszewska et al. (2011) characterized N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, which are potential pesticides, using X-ray powder diffraction to elucidate their crystal structures. This work contributes to the understanding of the structural basis for the activity of these compounds (E. Olszewska et al., 2011).

Photoluminescent and Magnetic Properties

• Research conducted by Pointillart et al. (2009) explored the synthesis of compounds incorporating 4-(2-tetrathiafulvalenyl-ethenyl)pyridine with rare earth complexes, revealing insights into their crystal structures, photoluminescent, and magnetic properties. Such compounds have implications for materials science, particularly in the development of new luminescent materials and magnetic sensors (F. Pointillart et al., 2009).

Degradation and Environmental Applications

• A study by Hadi et al. (2020) investigated the synergistic degradation of 4-chlorophenol using a combination of persulfate and oxalic acid with a heterogeneous Fenton-like system. This research provides a novel approach to wastewater treatment, demonstrating high efficiency in contaminant degradation through advanced oxidation processes (S. Hadi et al., 2020).